N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C24H18F3N7O2/c1-13-5-3-8-17(9-13)33-20-18(12-28-33)22(36)31-23(30-20)34-19(10-14(2)32-34)29-21(35)15-6-4-7-16(11-15)24(25,26)27/h3-12H,1-2H3,(H,29,35)(H,30,31,36)
• InChI Key: QXLNBDUGNRDJOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C24H18F3N7O2
• Molecular Weight: 493.4 g/mol
• CAS No.: 1172340-78-1

Description

N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C24H18F3N7O2 and its molecular weight is 493.45. The purity is usually 95%.
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Scientific Research Applications

Pharmacological and Toxicological Studies

Research involving compounds with complex chemical structures similar to "N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-3-(trifluoromethyl)benzamide" often focuses on understanding their pharmacological efficacy and safety profile. For instance, studies on toxicity, such as "Toxic Encephalopathy and Methemoglobinemia after 5-Amino-2-(trifluoromethyl)pyridine Poisoning" by Tao et al. (2022), highlight the importance of evaluating the safety of chemical compounds used in industrial settings, underscoring potential risks like methemoglobinemia and toxic encephalopathy following exposure (Tao et al., 2022).

Metabolism and Excretion

Understanding the metabolism and excretion pathways of chemical compounds is crucial for developing safe and effective drugs. The metabolism and disposition studies, such as those conducted on venetoclax, provide insights into how compounds are processed in the body, including absorption, metabolism, and excretion routes. For example, "Metabolism and Disposition of a Novel B-Cell Lymphoma-2 Inhibitor Venetoclax in Humans and Characterization of Its Unusual Metabolites" by Liu et al. (2017), detailed the metabolic pathways, showing the importance of hepatic metabolism and the identification of major metabolites (Liu et al., 2017).

Therapeutic Applications

Compounds with specific biological targets, such as thromboxane A2 synthetase inhibitors, are studied for their potential therapeutic applications. Research like "R 68 070: Thromboxane A2 Synthetase Inhibition and Thromboxane A2/Prostaglandin Endoperoxide Receptor Blockade Combined in One Molecule - II. Pharmacological Effects In Vivo and Ex Vivo" by Clerck et al. (1989), explores the pharmacological effects of such inhibitors, providing insights into their potential use in treating conditions related to thrombosis and inflammation (Clerck et al., 1989).